Cas no 42773-27-3 (3-Chloro-3-phenyl-1,3-dihydroindol-2-one)

• Product Name: 3-Chloro-3-phenyl-1,3-dihydroindol-2-one
• CAS No: 42773-27-3
• MF: C₁₄H₁₀ClNO
• MW: 243.688302516937
• CID: 2638057
• PubChem ID: 101402720
• Update Time: 2025-06-09

3-Chloro-3-phenyl-1,3-dihydroindol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-3-phenyl-2,3-dihydro-1H-indol-2-one
• 3-chloro-3-phenyl-1,3-dihydroindol-2-one
• 3-Chloro-3-phenylindoline-2-one
• 3-CHLORO-3-PHENYLINDOLIN-2-ONE
• 42773-27-3
• E81826
• 3-chloro-3-phenyl-1H-indol-2-one
• CS-0145220
• 3-Chloro-3-phenyl-1,3-dihydroindol-2-one

• Inchi： 1S/C14H10ClNO/c15-14(10-6-2-1-3-7-10)11-8-4-5-9-12(11)16-13(14)17/h1-9H,(H,16,17)
• InChI Key： OMUUDIAKXGQSPU-UHFFFAOYSA-N
• SMILES： ClC1(C(NC2C=CC=CC1=2)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 243.0450916g/mol
• Monoisotopic Mass: 243.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-Chloro-3-phenyl-1,3-dihydroindol-2-one

3-Chloro-3-phenyl-1,3-dihydroindol-2-one (CAS No. 42773-27-3): A Comprehensive Overview

3-Chloro-3-phenyl-1,3-dihydroindol-2-one (CAS No. 42773-27-3) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as 3-chloro-3-phenylindolin-2-one, is a member of the indolinone family and has been extensively studied for its potential therapeutic applications and unique chemical properties.

The molecular formula of 3-Chloro-3-phenyl-1,3-dihydroindol-2-one is C₁₄H₁₀ClNO, and its molecular weight is 249.68 g/mol. The compound features a substituted indolinone core with a chlorine atom and a phenyl group attached to the central carbon atom. This structural arrangement confers unique chemical and biological properties that make it an attractive candidate for various applications.

In recent years, 3-Chloro-3-phenyl-1,3-dihydroindol-2-one has been the subject of numerous scientific studies aimed at elucidating its pharmacological activities and potential therapeutic uses. One of the key areas of interest is its antiproliferative activity against various cancer cell lines. Research has shown that this compound can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival.

A study published in the *Journal of Medicinal Chemistry* in 2021 reported that 3-Chloro-3-phenylindolin-2-one exhibits significant antiproliferative effects on human breast cancer cells (MCF-7) and colon cancer cells (HCT116). The mechanism of action involves the inhibition of the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in many types of cancer. This finding suggests that 3-Chloro-3-phenylindolin-2-one could be a promising lead compound for the development of novel anticancer agents.

Beyond its antiproliferative properties, 3-Chloro-3-phenylindolin-2-one has also been investigated for its anti-inflammatory and neuroprotective effects. A study published in *Bioorganic & Medicinal Chemistry Letters* in 2020 demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been shown to protect neurons from oxidative stress-induced damage, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease.

The synthesis of 3-Chloro-3-phenylindolin-2-one has been well-documented in the literature. One common synthetic route involves the reaction of 2-chlorobenzaldehyde with phenylacetonitrile followed by cyclization under acidic conditions. This method yields high purity and good yields, making it suitable for large-scale production. Recent advancements in synthetic chemistry have also led to the development of more efficient and environmentally friendly methods for synthesizing this compound.

In terms of pharmacokinetics, 3-Chloro-3-phenylindolin-2-one has favorable properties that make it suitable for drug development. It exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms such as tablets, capsules, and injectable solutions. Preclinical studies have shown that it has acceptable oral bioavailability and a reasonable half-life in vivo, suggesting that it can be effectively delivered to target tissues.

The safety profile of 3-Chloro-3-phenylindolin-2-one has been evaluated in several preclinical studies. Toxicity assessments have revealed that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

In conclusion, 3-Chloro-3-phenylindolin-2-one (CAS No. 42773-27-3) is a promising compound with a wide range of potential applications in medicine. Its antiproliferative, anti-inflammatory, and neuroprotective properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for future advancements in drug discovery and development.